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This guide provides an in-depth exploration of the critical physical properties of 2-Hydroxy-4-
methylpyridine (CAS: 13466-41-6), a vital heterocyclic compound in pharmaceutical and

agrochemical synthesis. Designed for researchers, scientists, and drug development

professionals, this document synthesizes technical data with practical, field-proven

methodologies for its characterization. We will delve into its melting and boiling points, discuss

the nuances of reported values in scientific literature, and provide robust, self-validating

protocols for their experimental determination.

Introduction to 2-Hydroxy-4-methylpyridine
2-Hydroxy-4-methylpyridine, also known by synonyms such as 4-Methyl-2-pyridone and 4-

Methyl-pyridin-2-ol, is a pale yellow to off-white crystalline powder.[1][2] Its molecular structure,

featuring a pyridine ring with hydroxyl and methyl substitutions, makes it a versatile

intermediate in the synthesis of a range of target molecules, including the anti-inflammatory

drug Piroxicam.[2] An accurate understanding of its physical properties is paramount for its

effective handling, purification, and application in complex synthetic pathways.

Core Physical Properties: Melting and Boiling
Points
The melting and boiling points are fundamental physical constants that provide insights into the

purity and identity of a compound. For 2-Hydroxy-4-methylpyridine, a survey of chemical
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literature and commercial supplier data reveals some variation in reported values. This

variability can stem from differences in sample purity, isomeric composition, or the experimental

conditions under which the measurements were taken.

Tabulated Physical Property Data
Physical Property

Reported Value
Range

Pressure
Conditions

Source(s)

Melting Point 111 - 113 °C Atmospheric [2]

131 - 134 °C Atmospheric [1][3]

Boiling Point 278 - 280 °C Atmospheric [2]

186 - 187 °C 12 mmHg [1][3]

Expert Insight: The significant difference in the reported boiling points is primarily due to the

pressure at which the measurement was conducted. The lower value of 186-187 °C was

determined under reduced pressure (12 mmHg), a common practice for compounds that may

decompose at their atmospheric boiling point. The higher values are likely extrapolated or

measured atmospheric boiling points. The variation in melting point ranges may be attributed to

the presence of impurities, which typically depress and broaden the melting range.

Experimental Determination Protocols
To ensure accuracy and reproducibility, the following protocols are provided for the

determination of the melting and boiling points of 2-Hydroxy-4-methylpyridine. These

methods are designed to be self-validating through careful technique and adherence to

established principles of physical chemistry.

Safety Precautions for Handling Pyridine Derivatives
Before commencing any experimental work, it is crucial to observe the following safety

protocols. Pyridine and its derivatives can be hazardous; they are often flammable and can

cause skin, eye, and respiratory irritation.[4][5][6][7][8]

Ventilation: Always handle 2-Hydroxy-4-methylpyridine in a certified chemical fume hood to

avoid inhalation of dust or vapors.[4][5]
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Personal Protective Equipment (PPE): Wear chemical splash goggles, a flame-resistant lab

coat, and nitrile or neoprene gloves.[4]

Storage: Store the compound in a cool, dry, well-ventilated area away from ignition sources

and incompatible materials.[5][7]

Spill and Exposure: In case of skin contact, wash the affected area with soap and water for

at least 15 minutes. For eye contact, flush with copious amounts of water for 15 minutes and

seek immediate medical attention.[5]

Protocol for Melting Point Determination (Capillary
Method)
The capillary melting point method is a standard and reliable technique for determining the

melting range of a crystalline solid.[9] The principle lies in heating a small, packed sample

slowly and observing the temperature range from the first appearance of liquid to complete

liquefaction.

Methodology:

Sample Preparation:

Ensure the 2-Hydroxy-4-methylpyridine sample is completely dry and finely powdered. If

necessary, gently crush the crystals using a mortar and pestle.

Obtain a glass capillary tube, sealed at one end.

Press the open end of the capillary tube into the powdered sample.[10][11]

Invert the tube and tap it gently on a hard surface, or drop it through a long glass tube, to

pack the solid into the sealed end.[10][11]

The final packed sample height should be 2-3 mm.[10][12] An excessive sample size can

lead to an artificially broad melting range.[10]

Measurement:
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Insert the capillary tube into a calibrated melting point apparatus.

If the approximate melting point is unknown, perform a rapid heating run (10-20 °C/minute)

to get an estimated range.[13]

For an accurate measurement, use a fresh sample and begin heating rapidly to about 20

°C below the estimated melting point.[11]

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium between

the sample, heating block, and thermometer.[13]

Record T1: The temperature at which the first drop of liquid is observed.[10]

Record T2: The temperature at which the entire sample has turned into a clear liquid.[10]

The melting point is reported as the range T1 - T2. For a pure compound, this range

should be narrow (0.5-1.5 °C).

Protocol for Boiling Point Determination (Thiele Tube
Method)
For determining the boiling point of small quantities of liquid, or for high-boiling compounds, the

Thiele tube method is highly effective.[14] This method defines the boiling point as the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[14]

Causality: The Thiele tube is designed with a side-arm that, when heated, creates a convection

current in the heating oil, ensuring uniform temperature distribution.[15] An inverted capillary

tube traps the compound's vapor. As the temperature rises, the vapor pressure increases,

forcing out the trapped air. At the boiling point, the vapor pressure equals the atmospheric

pressure. Upon cooling, the vapor pressure drops, and the atmospheric pressure forces the

liquid into the capillary tube; this moment corresponds to the boiling point.[14][16][17]

Methodology:

Apparatus Setup:
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Fill a Thiele tube with mineral oil to a level just above the top of the side-arm.

Place a small amount (0.5-1 mL) of 2-Hydroxy-4-methylpyridine into a small test tube

(fusion tube).

Place a capillary tube, sealed at one end, into the fusion tube with the open end down.

Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb. The rubber band must remain above the oil level to

prevent it from dissolving in the hot oil.[18]

Suspend the thermometer assembly in the Thiele tube so that the sample is immersed in

the oil but does not touch the sides of the tube.[18]

Measurement:

Gently heat the side-arm of the Thiele tube with a micro-burner, using a back-and-forth

motion.[14]

Observe the inverted capillary tube. Initially, trapped air will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tip. This indicates the temperature is just above the boiling point.[14][19][20]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn up into the capillary tube.[14][15][20]

Record this temperature. Also, record the ambient atmospheric pressure, as boiling point

is pressure-dependent.

Experimental Workflow Visualization
The logical flow for the characterization of 2-Hydroxy-4-methylpyridine's physical properties

can be visualized as follows:
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Phase 1: Preparation & Safety

Phase 2: Melting Point Determination Phase 3: Boiling Point Determination

Phase 4: Data Analysis
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Caption: Workflow for Physical Property Determination of 2-Hydroxy-4-methylpyridine.
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Conclusion
The accurate determination of the melting and boiling points of 2-Hydroxy-4-methylpyridine is

a critical step in its quality control and application in scientific research and development. By

understanding the principles behind the experimental methods and adhering to rigorous,

safety-conscious protocols, researchers can generate reliable and reproducible data. The

discrepancies in literature values highlight the importance of careful experimental technique

and the reporting of all relevant conditions, such as pressure, to ensure the data is

unambiguous and valuable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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